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Isavuconazonium sulfate stability in storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isavuconazonium Sulfate

CAS No.: 946075-13-4

Cat. No.: S530858

Storage & Handling Specifications

The table below summarizes the official storage recommendations for the two primary formulations of

Isavuconazonium Sulfate (marketed as CRESEMBA) [1].

Initial Storage After After Final Key Protection

Formulation . . A
(Unreconstituted) Reconstitution Dilution Measures

| CRESEMBA for Injection | Refrigerate at 2°C to 8°C (36°F to 46°F) [1]. | Use immediately or store
below 25°C (77°F) for a max of 1 hour [2]. | Refrigerated (2°C to 8°C): 24 hours max [2]. Room Temp
(20°C to 25°C): 6 hours max [2]. | - Administer with an in-line filter (pore size 0.2-1.2 microns) [1] [2].

¢ Avoid vibration/shaking; do not use pneumatic transport systems [2]. | | CRESEMBA Capsules |
Store at 20°C to 25°C (68°F to 77°F); excursions permitted between 15°C to 30°C (59°F to 86°F) [1].
| — | — | - Keep in original packaging to protect from moisture [1].

e Do not chew, crush, dissolve, or open capsules [2]. |

Reconstitution & Administration Workflow

For the intravenous formulation, follow this preparation and administration workflow to ensure stability and

safety:
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Troubleshooting Guide & FAQs

This section addresses specific issues that researchers might encounter during handling.

Issue | Question Cause & Solution

| Observed particulates in the IV solution after dilution. | Cause: The insoluble active moiety,
isavuconazole, may precipitate from the solution [1]. Selution: The solution must be administered through
an in-line filter (pore size 0.2 to 1.2 microns). Do not use the solution if particulates cannot be resolved [1]
[2]. | | Capsules are clumping or appear damaged. | Cause: Exposure to moisture due to removal from the
original packaging, which contains a desiccant [1]. Selution: Always store capsules in their original
aluminum blister packs. Excursions outside the recommended temperature and humidity can compromise
stability [1]. | | Unavoidable temperature excursion outside the recommended range. | For capsules, short
excursions between 15°C to 30°C (59°F to 86°F) are permitted by the manufacturer [1]. For the injection
powder, maintaining the refrigerated chain (2°C to 8°C) is critical for long-term stability. The impact of

longer or more extreme excursions has not been established. |

Supporting Physicochemical Data

Understanding the properties of the active drug, Isavuconazole, can provide deeper context for its stability

behavior.

¢ Melting Point and Enthalpy: The melting point of Isavuconazole is 302.7 K (approx. 29.6 °C), with a
melting enthalpy of 29.9 kJ-mol~1* [3]. This relatively low melting point may be relevant for high-
temperature stability studies.

e Thermodynamic Solubility: Isavuconazole's solubility varies significantly with the solvent [3], which
helps explain the formulation challenges.

o Buffer pH 7.4: ~6.7 x 10-® mol-L™1

o 1-Octanol: ~0.3 mol-L~*

o The drug's distribution from an aqueous to an organic phase is a spontaneous and entropy-
driven process [3].

e BCS Classification: While the prodrug Isavuconazonium Sulfate is highly soluble, the active
metabolite Isavuconazole has low solubility but high permeability, classifying it as a BCS Class Il
substance [4]. This supports the need for protective handling to maintain consistent dissolution.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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